Cas no 898767-89-0 ( )

  structure
  structure
Product Name: 
CAS No:898767-89-0
MF:C16H15FO
MW:242.288108110428
CID:870106
PubChem ID:24726171
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 3-(4-fluorophenyl)-1-(4-methylphenyl)propan-1-one
    • 3-(4-FLUOROPHENYL)-4'-METHYLPROPIOPHENONE
    • 3-(4-fluorophenyl)-1-p-tolylpropan-1-one
    • 898767-89-0
    • MFCD03843558
    • DTXSID00644564
    • AKOS016021683
    •  
    • MDL: MFCD03843558
    • Inchi: 1S/C16H15FO/c1-12-2-7-14(8-3-12)16(18)11-6-13-4-9-15(17)10-5-13/h2-5,7-10H,6,11H2,1H3
    • InChI Key: AROYDBYLTAAMKH-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CCC(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 242.11100
  • Monoisotopic Mass: 242.110693260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.94960

  Pricemore >>

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